Cas no 1820674-47-2 (1-bromo-4-chloro-3-fluoro-2-iodobenzene)

1-Bromo-4-chloro-3-fluoro-2-iodobenzene is a highly functionalized halogenated benzene derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct substitution pattern, featuring bromo, chloro, fluoro, and iodo groups at specific positions, enables selective cross-coupling reactions, such as Suzuki or Sonogashira couplings, facilitating the construction of complex aromatic frameworks. The presence of multiple halogens enhances reactivity for further derivatization, making it valuable in medicinal chemistry for developing bioactive compounds. Its well-defined structure ensures precise regiochemical control in synthetic pathways. Suitable for use under inert conditions, it is typically handled in controlled environments due to its sensitivity to light and moisture.

1-bromo-4-chloro-3-fluoro-2-iodobenzene structure

1820674-47-2 structure

Product Name:1-bromo-4-chloro-3-fluoro-2-iodobenzene

CAS No:1820674-47-2

MF:C₆H₂BrClFI

MW:335.339955806732

CID:4620550

PubChem ID:98041501

Update Time:2025-05-28

1-bromo-4-chloro-3-fluoro-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

- 1-bromo-4-chloro-3-fluoro-2-iodobenzene
- Inchi： 1S/C6H2BrClFI/c7-3-1-2-4(8)5(9)6(3)10/h1-2H
- InChI Key： QTYDOAGNYVTLBJ-UHFFFAOYSA-N
- SMILES： IC1C(=CC=C(C=1F)Cl)Br

Computed Properties

Exact Mass: 333.80572g/mol
Monoisotopic Mass: 333.80572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 124
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

1-bromo-4-chloro-3-fluoro-2-iodobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC48574-250mg	6-Bromo-3-chloro-2-fluoroiodobenzene	1820674-47-2		250mg	£40.00	2025-02-21
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00765153-1g	6-Bromo-3-chloro-2-fluoroiodobenzene	1820674-47-2	97%	1g	￥3045.0	2023-03-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1535146-1g	1-Bromo-4-chloro-3-fluoro-2-iodobenzene	1820674-47-2	98%	1g	￥3549	2023-04-09
A2B Chem LLC	AX03540-1g	6-Bromo-3-chloro-2-fluoroiodobenzene	1820674-47-2		1g	$391.00	2024-04-20
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